Ethyl 2-(1-hydroxy-4-oxocyclohexa-2,5-dien-1-yl)acetate
Cat. No. B151354
Key on ui cas rn:
60263-06-1
M. Wt: 196.2 g/mol
InChI Key: PCTPJULDTWCNKF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07662974B2
Procedure details
Under nitrogen atmosphere, 6 mL of THF was added to 1.22 g (2 mmol, 0.6 equivalent) of (BrZnCH2COOEt.THF)2. Under argon atmosphere, a solution of 0.36 g (3.33 mmol) of p-benzoquinone in 2.5 mL of THF was added dropwise while stirring at 0˜5° C. The mixture was stirred at 20˜25° C. for 1 hour. 5 mL of 1N hydrochloric acid was added dropwise at 20° C. or lower, followed by dilution with 25 mL of ethyl acetate. Then, the layers were separated. The organic layer was washed successively with 5 mL (×2) of 1N hydrochloric acid, 5 mL of water, 5 mL (×2) of an aqueous saturated sodium bicarbonate solution, and 5 mL (×2) of an aqueous saturated sodium chloride solution. After washing, the organic layer was dried with anhydrous magnesium sulfate. After concentration under reduced pressure, purification with silica gel column (developing solvent; ethyl acetate/n-hexane=1/3, 1/2) afforded 0.46 g of the desired product (yield 70%).
Identifiers
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REACTION_CXSMILES
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Br[Zn][CH2:3][C:4]([O:6][CH2:7][CH3:8])=[O:5].[C:9]1(=[O:16])[CH:14]=[CH:13][C:12](=[O:15])[CH:11]=[CH:10]1.Cl.C(OCC)(=O)C>C1COCC1>[OH:16][C:9]1([CH2:3][C:4]([O:6][CH2:7][CH3:8])=[O:5])[CH:14]=[CH:13][C:12](=[O:15])[CH:11]=[CH:10]1
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Inputs
Step One
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Name
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|
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Quantity
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0.36 g
|
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Type
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reactant
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|
Smiles
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C1(C=CC(C=C1)=O)=O
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Name
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|
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Quantity
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2.5 mL
|
|
Type
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solvent
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Smiles
|
C1CCOC1
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Step Two
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Name
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|
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Quantity
|
5 mL
|
|
Type
|
reactant
|
|
Smiles
|
Cl
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Step Three
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Name
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|
|
Quantity
|
25 mL
|
|
Type
|
reactant
|
|
Smiles
|
C(C)(=O)OCC
|
Step Four
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Name
|
|
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Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
Br[Zn]CC(=O)OCC
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|
Name
|
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
solvent
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Smiles
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C1CCOC1
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|
Name
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|
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Quantity
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6 mL
|
|
Type
|
solvent
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|
Smiles
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C1CCOC1
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Conditions
Stirring
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Type
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CUSTOM
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|
Details
|
while stirring at 0˜5° C
|
|
Rate
|
UNSPECIFIED
|
|
RPM
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0
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Other
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Conditions are dynamic
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1
|
|
Details
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See reaction.notes.procedure_details.
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Workups
STIRRING
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Type
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STIRRING
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|
Details
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The mixture was stirred at 20˜25° C. for 1 hour
|
|
Duration
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1 h
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CUSTOM
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Type
|
CUSTOM
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|
Details
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Then, the layers were separated
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WASH
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Type
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WASH
|
|
Details
|
The organic layer was washed successively with 5 mL (×2) of 1N hydrochloric acid, 5 mL of water, 5 mL (×2) of an aqueous saturated sodium bicarbonate solution, and 5 mL (×2) of an aqueous saturated sodium chloride solution
|
WASH
|
Type
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WASH
|
|
Details
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After washing
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DRY_WITH_MATERIAL
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Type
|
DRY_WITH_MATERIAL
|
|
Details
|
the organic layer was dried with anhydrous magnesium sulfate
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CONCENTRATION
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Type
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CONCENTRATION
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|
Details
|
After concentration
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CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
under reduced pressure, purification with silica gel column (developing solvent; ethyl acetate/n-hexane=1/3, 1/2)
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Outcomes
Product
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Name
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|
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Type
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product
|
|
Smiles
|
OC1(C=CC(C=C1)=O)CC(=O)OCC
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 0.46 g | |
| YIELD: PERCENTYIELD | 70% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
